Cas no 64887-75-8 (2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate)

2-Nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate is a crystalline organic compound with the molecular formula C9H7NO4·2H2O. It features a nitro-substituted indanedione core, which imparts reactivity useful in synthetic chemistry applications. The dihydrate form enhances stability and handling properties, making it suitable for storage and precise weighing. This compound is valued for its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes, where its nitro and carbonyl functionalities enable further derivatization. Its well-defined structure and consistent purity ensure reliable performance in research and industrial processes. The compound’s solubility in polar organic solvents further facilitates its use in various reaction conditions.

2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate structure

64887-75-8 structure

Product Name:2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate

CAS No:64887-75-8

MF:C₉H₉NO₆

MW:227.170862913132

CID:501246

PubChem ID:18526546

Update Time:2025-06-08

2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate Chemical and Physical Properties

Names and Identifiers

- 1H-Indene-1,3(2H)-dione,2-nitro-, hydrate (1:2)
- 2-NITRO-1 3-INDANEDIONE
- 2-NITRO-1,3-INDANDIONE
- 2-Nitro-1,3-indandione Dihydrate
- 2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate
- CS-0238149
- 2-nitro-2,3-dihydro-1H-indene-1,3-dionedihydrate
- 2-nitro-1H-indene-1,3(2H)-dione dihydrate
- 1H-Indene-1,3(2H)-dione, 2-nitro-, dihydrate
- AKOS024350483
- 64887-75-8
- EN300-190682
- 2-nitroindene-1,3-dione;dihydrate
- Inchi： 1S/C9H5NO4.2H2O/c11-8-5-3-1-2-4-6(5)9(12)7(8)10(13)14;;/h1-4,7H;2*1H2
- InChI Key： XRZWGGIKMVZYGU-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C1[N+](=O)[O-])=O.O.O

Computed Properties

Exact Mass: 227.04297
Monoisotopic Mass: 227.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82A^2

Experimental Properties

Color/Form: Solids
Melting Point: 119 °C (dec.)(lit.)
PSA: 140.28
LogP: 1.23410
Solubility: Not determined

2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate Security Information

WGK Germany：3

2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate Pricemore >>

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